Cas no 155444-01-2 (Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide)

• Product Name: Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide
• CAS No: 155444-01-2
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 169950
• PubChem ID: 3074212
• Update Time: 2025-04-19

Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide
• 11-methoxy-6-methyl-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
• 6,11-Dihydro-11-methoxy-6-methyldibenzo(c,f)(1,2)thiazepine S,S-dioxide
• Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide
• 11-Methoxy-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
• 155444-01-2
• DTXSID30935210

• Inchi： 1S/C15H15NO3S/c1-16-13-9-5-3-7-11(13)15(19-2)12-8-4-6-10-14(12)20(16,17)18/h3-10,15H,1-2H3
• InChI Key： ZXYYOSNJPPVCGW-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC=CC=2N1C)OC)(=O)=O

Computed Properties

• Exact Mass: 289.07735
• Monoisotopic Mass: 289.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 415.1°Cat760mmHg
• Flash Point: 204.9°C
• Refractive Index: 1.651
• PSA: 46.61